Cas no 1423715-37-0 (Seclidemstat)

• Product Name: Seclidemstat
• CAS No: 1423715-37-0
• MF: C₂₀H₂₃ClN₄O₄S
• MW: 450.939022302628
• CID: 4598646
• PubChem ID: 135565033
• Update Time: 2025-10-30

Seclidemstat Chemical and Physical Properties

Names and Identifiers

• Seclidemstat
• TYH386V3WJ
• SP2577
• s6722
• Benzoic acid, 3-((4-methyl-1-piperazinyl)sulfonyl)-, (2E)-2-(1-(5-chloro-2-hydroxyphenyl)ethylidene)hydrazide
• SP-2577
• LSD1 Inhibitor SP-2577
• HY-103713
• BS-15371
• Benzoic acid, 3-[(4-methyl-1-piperazinyl)sulfonyl]-, (2E)-2-[1-(5-chloro-2-hydroxyphenyl)ethylidene]hydrazide
• 1423715-37-0
• N-[(E)-1-(5-chloro-2-hydroxyphenyl)ethylideneamino]-3-(4-methylpiperazin-1-yl)sulfonylbenzamide
• Seclidemstat (USAN/INN)
• NSC-833973
• N'-((1E)-1-(5-chloro-2-hydroxyphenyl)ethylidene)-3-(4-methylpiperazine-1-sulfonyl)benzohydrazide
• UNII-TYH386V3WJ
• YGC71537
• SECLIDEMSTAT [USAN]
• SECLIDEMSTAT [WHO-DD]
• N'-[(1E)-1-(5-chloro-2-hydroxyphenyl)ethylidene]-3-(4-methylpiperazine-1-sulfonyl)benzohydrazide
• (E)-N'-(1-(5-chloro-2-hydroxyphenyl)ethylidene)-3-((4-methylpiperazin-1-yl)sulfonyl)benzohydrazide
• BDBM50590443
• seclidemstatum
• DA-77772
• SCHEMBL14697017
• N-((E)-1-(5-chloro-2-hydroxyphenyl)ethylideneamino)-3-(4-methylpiperazin-1-yl)sulfonylbenzamide
• SECLIDEMSTAT [INN]
• CHEMBL4297641
• NSC833973
• SP 2577
• AKOS037648727
• SCHEMBL14697019
• CS-0039281
• D12577
• EX-A3574

• Inchi： 1S/C20H23ClN4O4S/c1-14(18-13-16(21)6-7-19(18)26)22-23-20(27)15-4-3-5-17(12-15)30(28,29)25-10-8-24(2)9-11-25/h3-7,12-13,26H,8-11H2,1-2H3,(H,23,27)/b22-14+
• InChI Key： MVSQDUZRRVBYLA-HYARGMPZSA-N
• SMILES： ClC1C=CC(=C(C=1)/C(/C)=N/NC(C1=CC=CC(=C1)S(N1CCN(C)CC1)(=O)=O)=O)O

Computed Properties

• Exact Mass: 450.112854g/mol
• Monoisotopic Mass: 450.112854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 111
• Molecular Weight: 450.9g/mol

Seclidemstat Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Seclidemstat

Professional Introduction to Seclidemstat (CAS No. 1423715-37-0)

Seclidemstat, a compound with the chemical identifier CAS No. 1423715-37-0, represents a significant advancement in the field of targeted cancer therapy. This innovative molecule has garnered considerable attention due to its unique mechanism of action and promising results in preclinical and clinical studies. As a member of the demethylating agent class, Seclidemstat has been engineered to selectively inhibit histone deacetylases (HDACs), thereby modulating epigenetic processes that are critically involved in cancer cell proliferation and survival.

The development of Seclidemstat has been driven by the growing understanding of epigenetic dysregulation in malignancies. Epigenetic modifications, particularly those involving histone acetylation, play a pivotal role in gene expression regulation. In cancer cells, HDAC inhibitors like Seclidemstat can restore normal histone acetylation patterns, leading to the reactivation of tumor suppressor genes and the inhibition of oncogenes. This epigenetic reprogramming has emerged as a powerful strategy to combat drug resistance and enhance therapeutic efficacy.

One of the most compelling aspects of Seclidemstat is its ability to target specific HDAC isoforms, particularly HDAC1 and HDAC2. Unlike broad-spectrum HDAC inhibitors, Seclidemstat exhibits high selectivity for these isoforms, which are known to be overexpressed in various cancers. This selectivity not only reduces potential side effects but also increases the precision of its therapeutic effects. Preclinical studies have demonstrated that Seclidemstat can induce significant apoptosis in cancer cell lines while sparing normal cells, suggesting a favorable safety profile.

Recent clinical trials have provided further validation of Seclidemstat's potential as a cancer treatment. In patients with relapsed or refractory acute myeloid leukemia (AML), Seclidemstat has shown encouraging results when used in combination with other chemotherapeutic agents. The combination approach leverages the synergistic effects of Seclidemstat's epigenetic modulation and traditional cytotoxic drugs, leading to improved response rates and prolonged survival times. These findings have positioned Seclidemstat as a promising candidate for future clinical development.

The mechanism of action of Seclidemstat extends beyond mere HDAC inhibition. Studies have revealed that it can also activate stress signaling pathways such as the unfolded protein response (UPR) and the DNA damage response (DDR). By engaging these pathways, Seclidemstat induces cellular stress that further contributes to cancer cell death. This multifaceted approach makes it particularly effective against cancers that have developed resistance to conventional therapies.

Another notable feature of Seclidemstat is its ability to enhance the sensitivity of cancer cells to radiation therapy. By modulating epigenetic marks, it can make tumors more radiosensitive, thereby improving the efficacy of radiation-based treatments. This property holds significant implications for patients with locally advanced cancers who may benefit from combined modality therapy.

From a pharmacokinetic perspective, Seclidemstat has been designed to achieve optimal bioavailability and tissue distribution. Its chemical structure has been optimized to ensure rapid absorption and prolonged circulation time, allowing for once-daily dosing regimens. This convenience is particularly important for patients undergoing long-term treatment, as it enhances compliance and reduces the burden of frequent dosing.

The future development of Seclidemstat is likely to focus on expanding its applications across different cancer types. Ongoing research is exploring its potential in solid tumors such as breast cancer, lung cancer, and ovarian cancer. By identifying biomarkers that predict response to treatment, clinicians can better tailor therapy regimens to individual patients, maximizing the benefits of this innovative compound.

In conclusion, Seclidemstat (CAS No. 1423715-37-0) represents a cutting-edge therapeutic approach in oncology through its selective HDAC inhibition and multifaceted mechanisms of action. Its ability to modulate epigenetic processes while engaging stress signaling pathways makes it a versatile tool in the fight against cancer. With promising results from clinical trials and ongoing research efforts, Seclidemstat is poised to become a valuable addition to modern cancer treatment strategies.